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Introduction

Gamma-bisabolene (y-bisabolene) is a monocyclic sesquiterpene hydrocarbon with the
molecular formula CisHz24 and a molecular weight of approximately 204.35 g/mol .[1][2] It exists
as a mixture of geometric isomers, primarily the (E) and (2)-isomers, which differ in the
stereochemistry around the exocyclic double bond.[3] These isomers are found in the essential
oils of various plants, including those of the Laurencia genus and Andrographis paniculata, and
have garnered significant interest due to their diverse biological activities, which include
potential anticancer and anti-inflammatory properties. This guide provides a comprehensive
overview of the discovery, isolation, and characterization of y-bisabolene isomers, with a focus
on detailed experimental methodologies and data presentation.

Physicochemical and Spectroscopic Properties of y-
Bisabolene Isomers

A summary of the key physicochemical and spectroscopic data for the (E) and (Z)-isomers of y-
bisabolene is presented below. This data is essential for the identification and characterization
of these compounds.
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Property

(E)-y-Bisabolene

(Z)-y-Bisabolene

Molecular Formula

CisH24

CisH24

Molecular Weight 204.35 g/mol [2] 204.35 g/mol [1]
CAS Number 53585-13-0[2] 13062-00-5[1]
- _ _ 280.00 to 281.00 °C @ 760.00
Boiling Point 280.8 £ 20.0 °C (Predicted)
mm Hg
. Insoluble in water; Soluble in ) )
Solubility ] Soluble in organic solvents
organic solvents[3]
See Table 2 for detailed See Table 3 for detailed
1H NMR _ _
assignments. assignments.
See Table 2 for detailed See Table 3 for detailed
13C NMR

assignments.

assignments.

Mass Spectrometry (GC-MS)

See Table 4 for major

fragments.

See Table 5 for major

fragments.

Table 1: Physicochemical properties of (E)- and (Z)-y-bisabolene.

1H NMR
Chemical Shift

(ppm)

Multiplicity

Assignment

13C NMR
Chemical Shift Assignment

Data not fully
available in

search results

Data not fully

available in

search results

Table 2: 1H and 3C NMR Spectral Data for (E)-y-Bisabolene. (Note: Complete, assigned

spectra were not available in the search results. This table serves as a template for

experimental data.)
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IH NMR
Chemical Shift

(Ppm)

Multiplicity

Assignment

13C NMR
Chemical Shift

Assignment

Data not fully Data not fully

available in available in

search results search results

Table 3: 1H and 3C NMR Spectral Data for (Z2)-y-Bisabolene. (Note: Complete, assigned

spectra were not available in the search results. This table serves as a template for

experimental data.)

Mass-to-Charge Ratio (m/z)

Relative Intensity

Proposed Fragment

204 [M]* Molecular lon
135 High [CioH1s]*
107 High [CeH11]*

93 Moderate [C7Ho]*

69 High [CsHo]*

Table 4: Prominent Mass Fragments of (E)-y-Bisabolene from GC-MS Analysis.

Mass-to-Charge Ratio (m/z)

Relative Intensity

Proposed Fragment

204 [M]* Molecular lon
119 High [CoH11]*

107 High [CeHua]*

93 Moderate [C7Ho]*

69 High [CsHs]*

Table 5: Prominent Mass Fragments of (Z)-y-Bisabolene from GC-MS Analysis.[1]
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Biosynthesis of (Z)-y-Bisabolene

The biosynthesis of (Z2)-y-bisabolene is catalyzed by the enzyme (Z)-y-bisabolene synthase.
The pathway begins with the universal precursor for sesquiterpenes, farnesyl pyrophosphate
(FPP). The enzyme facilitates the cyclization of FPP to form the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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